Cas no 212628-57-4 (Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-)
212628-57-4 structure
Product Name:Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-
CAS No:212628-57-4
MF:C14H10BrF2NO2
MW:342.135509967804
CID:1403618
Update Time:2024-08-16
Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-
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- Inchi: 1S/C14H10BrF2NO2/c1-7-6-8(15)2-5-11(7)18-13-9(14(19)20)3-4-10(16)12(13)17/h2-6,18H,1H3,(H,19,20)
- InChI Key: OKAIUFBLOQNKIS-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(F)C(F)=C1NC1=CC=C(Br)C=C1C
Computed Properties
- Exact Mass: 340.9863
Experimental Properties
- Density: 1.637±0.06 g/cm3(Predicted)
- Boiling Point: 388.5±42.0 °C(Predicted)
- PSA: 49.33
- pka: 3.31±0.36(Predicted)
Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
212628-57-4 (Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-) Related Products
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